Cas no 1852357-83-5 (4-Bromo-1-[(5-bromofuran-2-yl)methyl]-1H-pyrazol-3-amine)

• Product Name: 4-Bromo-1-[(5-bromofuran-2-yl)methyl]-1H-pyrazol-3-amine
• CAS No: 1852357-83-5
• MF: C₈H₇Br₂N₃O
• MW: 320.968679666519
• CID: 5739248
• PubChem ID: 130906101
• Update Time: 2025-06-08

4-Bromo-1-[(5-bromofuran-2-yl)methyl]-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-1-[(5-bromofuran-2-yl)methyl]-1H-pyrazol-3-amine
• EN300-1109550
• 1852357-83-5
• 1H-Pyrazol-3-amine, 4-bromo-1-[(5-bromo-2-furanyl)methyl]-

• Inchi： 1S/C8H7Br2N3O/c9-6-4-13(12-8(6)11)3-5-1-2-7(10)14-5/h1-2,4H,3H2,(H2,11,12)
• InChI Key： PYIQQYQJLBANJB-UHFFFAOYSA-N
• SMILES： BrC1C(N)=NN(C=1)CC1=CC=C(O1)Br

Computed Properties

• Exact Mass: 320.89354g/mol
• Monoisotopic Mass: 318.89559g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 57Ų

Experimental Properties

• Density: 2.16±0.1 g/cm3(Predicted)
• Boiling Point: 432.9±45.0 °C(Predicted)
• pka: 1.69±0.10(Predicted)

Additional information on 4-Bromo-1-[(5-bromofuran-2-yl)methyl]-1H-pyrazol-3-amine

Research Brief on 4-Bromo-1-[(5-bromofuran-2-yl)methyl]-1H-pyrazol-3-amine (CAS: 1852357-83-5)

The compound 4-Bromo-1-[(5-bromofuran-2-yl)methyl]-1H-pyrazol-3-amine (CAS: 1852357-83-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the unique structural features of 4-Bromo-1-[(5-bromofuran-2-yl)methyl]-1H-pyrazol-3-amine, which make it a promising candidate for the development of novel pharmacophores. The presence of both bromine and furan moieties in its structure suggests potential reactivity and binding affinity towards biological targets, particularly in the context of enzyme inhibition and receptor modulation.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the synthetic pathways for this compound, optimizing yield and purity through a series of catalytic reactions. The study reported a high-yield synthesis route involving palladium-catalyzed cross-coupling reactions, which could facilitate large-scale production for further pharmacological evaluation.

Another key area of research has been the compound's biological activity. Preliminary in vitro assays have demonstrated its inhibitory effects on specific kinases involved in inflammatory pathways. These findings suggest potential applications in treating inflammatory diseases, although further in vivo studies are required to validate these effects.

Moreover, computational modeling studies have predicted favorable binding interactions between 4-Bromo-1-[(5-bromofuran-2-yl)methyl]-1H-pyrazol-3-amine and certain cancer-related proteins. This has sparked interest in its potential as an anticancer agent, with ongoing research focusing on its mechanism of action and selectivity.

Despite these promising findings, challenges remain in fully characterizing the compound's pharmacokinetic and toxicological profiles. Recent toxicology studies have indicated the need for structural modifications to improve its safety profile while maintaining efficacy. Researchers are currently exploring derivatives of this compound to address these limitations.

In conclusion, 4-Bromo-1-[(5-bromofuran-2-yl)methyl]-1H-pyrazol-3-amine represents a chemically interesting and biologically active compound with multiple potential therapeutic applications. Continued research efforts are expected to further elucidate its mechanisms and optimize its properties for clinical development.